2-Phenylbutyric Acid
2-Phenylbutyric Acid
2-phenylbutyric acid is a monocarboxylic acid that is butyric acid substituted by a phenyl group at position 2. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of benzenes. It derives from a butyric acid.
2-Phenylbutyric acid, also known as a-phenylbutyrate or a-ethyl-a-toluate, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 2-Phenylbutyric acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 2-Phenylbutyric acid can be biosynthesized from butyric acid.
2-Phenylbutyric acid, also known as a-phenylbutyrate or a-ethyl-a-toluate, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 2-Phenylbutyric acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 2-Phenylbutyric acid can be biosynthesized from butyric acid.
Brand Name:
Vulcanchem
CAS No.:
90-27-7
VCID:
VC0028003
InChI:
InChI=1S/C10H12O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,11,12)
SMILES:
CCC(C1=CC=CC=C1)C(=O)O
Molecular Formula:
C10H12O2
Molecular Weight:
164.2 g/mol
2-Phenylbutyric Acid
CAS No.: 90-27-7
Reference Standards
VCID: VC0028003
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol
| CAS No. | 90-27-7 |
|---|---|
| Product Name | 2-Phenylbutyric Acid |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.2 g/mol |
| IUPAC Name | 2-phenylbutanoic acid |
| Standard InChI | InChI=1S/C10H12O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,11,12) |
| Standard InChIKey | OFJWFSNDPCAWDK-UHFFFAOYSA-N |
| SMILES | CCC(C1=CC=CC=C1)C(=O)O |
| Canonical SMILES | CCC(C1=CC=CC=C1)C(=O)O |
| Melting Point | 47.5°C |
| Physical Description | Solid |
| Description | 2-phenylbutyric acid is a monocarboxylic acid that is butyric acid substituted by a phenyl group at position 2. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of benzenes. It derives from a butyric acid. 2-Phenylbutyric acid, also known as a-phenylbutyrate or a-ethyl-a-toluate, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 2-Phenylbutyric acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 2-Phenylbutyric acid can be biosynthesized from butyric acid. |
| Solubility | 417 mg/mL |
| Synonyms | 2-Ethyl-2-phenylacetic Acid; α-Ethylbenzeneacetic Acid; (RS)-2-Phenylbutanoic Acid; (+/-)-2-Phenylbutanoic Acid; α-Ethyl-α-toluic Acid; α-Ethylbenzeneacetic Acid; α-Ethylphenylacetic Acid; |
| PubChem Compound | 7012 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume